3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide
• InChI: InChI=1S/C11H14N2O/c1-9(2)7-11(14)13-8-10-3-5-12-6-4-10/h3-7H,8H2,1-2H3,(H,13,14)
• InChI Key: XQXHZCZEKGCWRK-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)NCC1=CC=NC=C1)C

Description

3-Methyl-N-(pyridin-4-ylmethyl)but-2-enamide is an α,β-unsaturated amide derivative characterized by a pyridin-4-ylmethyl substituent on the amide nitrogen and a methyl group at the β-position of the enamide moiety. For instance, similar compounds in the evidence exhibit kinase inhibition, immunomodulatory activity, and structural motifs optimized for binding to biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide typically involves the reaction of 3-methylbut-2-enamide with pyridin-4-ylmethylamine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its desired form .

Chemical Reactions Analysis

Types of Reactions

3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced forms of the compound. Substitution reactions can result in the formation of various substituted derivatives .

Scientific Research Applications

3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on various biological pathways.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 3-methyl-N-(pyridin-4-ylmethyl)but-2-enamide and its analogs:

Compound	Molecular Formula	Molecular Weight	Key Substituents	Reported Activity/Use	Reference
3-Methyl-N-(pyridin-4-ylmethyl)but-2-enamide (Target)	C₁₂H₁₅N₂O	~221.3 g/mol*	Pyridin-4-ylmethyl, methyl	Not explicitly reported (inferred kinase/amide)	N/A
(S,E)-N-(3-CYANO-4-(3-CHLORO-4-FLUORO-PHENYLAMINO)...QUINOLIN-6-YL)-4-(N-METHYLAMINO)-BUT-2-ENAMIDE	C₂₈H₂₄ClFN₆O₃	554 g/mol	Quinolinyl, cyano, chloro-fluoro-phenylamino, tetrahydrofuran-3-yl-oxy	Kinase inhibition (patented derivatives)
Dacomitinib (VIZIMPRO®)	C₂₄H₂₅ClFN₅O₂·H₂O	487.95 g/mol	Quinazolinyl, piperidin-1-yl, chloro-fluoro-phenylamino	EGFR tyrosine kinase inhibitor (FDA-approved)
Teriflunomide	C₁₂H₉F₃N₂O₂	270.2 g/mol	Trifluoromethylphenyl, cyano, hydroxy	Immunomodulatory (multiple sclerosis therapy)
3-Methyl-N-(prop-2-yn-1-yl)but-2-enamide	C₈H₁₁NO	137.18 g/mol	Propargyl (prop-2-yn-1-yl), methyl	Research chemical (organic building block)

*Calculated based on molecular formula.

Key Structural and Functional Insights :

Substituent Impact on Activity: The pyridin-4-ylmethyl group in the target compound may enhance binding to kinase domains or receptors, as seen in dacomitinib’s quinazolinyl-piperidinyl motif . Quinolinyl/quinazolinyl cores (e.g., in and ) are critical for kinase inhibition, while cyano and halogenated phenylamino groups improve target affinity and metabolic stability .

Molecular Weight and Pharmacokinetics :

• The target compound (~221 g/mol) is smaller than patented kinase inhibitors (e.g., 554 g/mol in ), suggesting better bioavailability but possibly reduced target specificity .
• Higher molecular weight analogs (e.g., 598 g/mol in ) prioritize selective binding over passive diffusion .

Therapeutic Applications: Dacomitinib and teriflunomide demonstrate that α,β-unsaturated amides are versatile scaffolds for oncology and immunology . The absence of a cyano or halogen in the target compound may limit its potency compared to derivatives but improve synthetic accessibility .